Cas no 2229616-20-8 (1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-ol
• CAS No: 2229616-20-8
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 5996327
• PubChem ID: 165783382
• Update Time: 2025-10-28

1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-ol
• 1,1,1-trifluoro-3-[4-(trifluoromethyl)pyridin-3-yl]propan-2-ol
• EN300-1943460
• 2229616-20-8

• Inchi： 1S/C9H7F6NO/c10-8(11,12)6-1-2-16-4-5(6)3-7(17)9(13,14)15/h1-2,4,7,17H,3H2
• InChI Key： VXQRWEXHQUUOCQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 259.04318282g/mol
• Monoisotopic Mass: 259.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1,1,1-trifluoro-3-4-(trifluoromethyl)pyridin-3-ylpropan-2-ol

Comprehensive Overview of 1,1,1-trifluoro-3-(4-(trifluoromethyl)pyridin-3-yl)propan-2-ol (CAS No. 2229616-20-8)

1,1,1-trifluoro-3-(4-(trifluoromethyl)pyridin-3-yl)propan-2-ol (CAS No. 2229616-20-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold for developing novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's molecular structure features a pyridine ring substituted with a trifluoromethyl group at the 4-position, coupled with a trifluoropropanol side chain. This arrangement contributes to its high electronegativity and ability to participate in hydrogen bonding, which are critical for interactions with biological targets. Recent studies highlight its role in modulating enzyme inhibition, particularly in kinases and proteases, which are hot topics in cancer and antiviral research.

In the agrochemical sector, 1,1,1-trifluoro-3-(4-(trifluoromethyl)pyridin-3-yl)propan-2-ol is explored for its potential as a pesticide intermediate. Fluorinated compounds are known for their enhanced pesticidal activity and environmental persistence, aligning with the growing demand for sustainable crop protection solutions. Innovations in green chemistry are driving the synthesis of such compounds with reduced ecological footprints, a trend highly searched by industry professionals.

From a synthetic chemistry perspective, the compound's preparation often involves multi-step fluorination and cross-coupling reactions, which are areas of active methodological development. Researchers frequently search for optimized protocols to improve yield and selectivity, reflecting the compound's relevance in modern organic synthesis. Its CAS No. 2229616-20-8 serves as a key identifier in patent literature and commercial catalogs, underscoring its industrial importance.

The stability of 1,1,1-trifluoro-3-(4-(trifluoromethyl)pyridin-3-yl)propan-2-ol under various conditions (e.g., pH, temperature) is another focal point, especially for formulation scientists. FAQs in forums often revolve around its storage recommendations and compatibility with common solvents, indicating practical concerns among end-users. Analytical techniques like HPLC and NMR are typically employed for purity assessment, a detail frequently queried by quality control specialists.

Market analyses reveal rising demand for fluorinated building blocks like this compound, driven by advancements in precision medicine and smart farming. Its supply chain dynamics and regulatory status (e.g., REACH compliance) are also trending topics in procurement discussions. As sustainability gains traction, searches for eco-friendly fluorination methods to produce such compounds have spiked, linking to broader ESG (Environmental, Social, and Governance) trends.

In summary, 1,1,1-trifluoro-3-(4-(trifluoromethyl)pyridin-3-yl)propan-2-ol (CAS No. 2229616-20-8) exemplifies the intersection of innovation and utility in fluorine chemistry. Its versatility across life sciences and materials research ensures continued relevance, while its synthetic challenges inspire cutting-edge methodologies. For researchers and manufacturers alike, this compound represents both a tool and a target in the quest for next-generation solutions.